Cas no 30085-24-6 (Carbamothioic acid, diethyl-, S-[(2,4-dichlorophenyl)methyl] ester)
30085-24-6 structure
Product Name:Carbamothioic acid, diethyl-, S-[(2,4-dichlorophenyl)methyl] ester
CAS No:30085-24-6
MF:C12H15Cl2NOS
MW:292.224600076675
CID:1440984
PubChem ID:71361339
Update Time:2025-04-20
Carbamothioic acid, diethyl-, S-[(2,4-dichlorophenyl)methyl] ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamothioic acid, diethyl-, S-[(2,4-dichlorophenyl)methyl] ester
- S-[(2,4-dichlorophenyl)methyl] N,N-diethylcarbamothioate
- DTXSID60785083
- 30085-24-6
- S-[(2,4-Dichlorophenyl)methyl] diethylcarbamothioate
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- Inchi: 1S/C12H15Cl2NOS/c1-3-15(4-2)12(16)17-8-9-5-6-10(13)7-11(9)14/h5-7H,3-4,8H2,1-2H3
- InChI Key: TUTGIUWWSVAUJC-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1CSC(N(CC)CC)=O)Cl
Computed Properties
- Exact Mass: 291.02535
- Monoisotopic Mass: 291.0251407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- PSA: 20.31
Carbamothioic acid, diethyl-, S-[(2,4-dichlorophenyl)methyl] ester Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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